Cas no 1111698-12-4 (6-chloro-2-methyl-N-(4-methylbenzyl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-methyl-N-(4-methylbenzyl)pyrimidin-4-amine
• CAS No: 1111698-12-4
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5734057
• PubChem ID: 55079866
• Update Time: 2023-11-01

6-chloro-2-methyl-N-(4-methylbenzyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1111698-12-4
• F1967-4618
• starbld0034493
• AKOS006091573
• 6-chloro-2-methyl-N-(4-methylbenzyl)pyrimidin-4-amine
• 6-chloro-2-methyl-N-[(4-methylphenyl)methyl]pyrimidin-4-amine

• Inchi： 1S/C13H14ClN3/c1-9-3-5-11(6-4-9)8-15-13-7-12(14)16-10(2)17-13/h3-7H,8H2,1-2H3,(H,15,16,17)
• InChI Key： AORARTDHGWKEBK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines